Cas no 1273608-49-3 (5-Bromo-4-chloro-2,3-dihydro-1H-inden-1-one)

• Product Name: 5-Bromo-4-chloro-2,3-dihydro-1H-inden-1-one
• CAS No: 1273608-49-3
• MF: C₉H₆BrClO
• MW: 245.500340938568
• MDL: MFCD18647942
• CID: 3043237
• PubChem ID: 103692982
• Update Time: 2025-05-21

5-Bromo-4-chloro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2,3-dihydro-1H-inden-1-one
• 5-Bromo-4-chloro-1-indanone
• AK544260
• 1H-Inden-1-one, 5-bromo-4-chloro-2,3-dihydro-
• WLZ3279
• N11344
• 1273608-49-3
• 5-BROMO-4-CHLORO-2,3-DIHYDROINDEN-1-ONE
• EN300-3032974
• MFCD18647942
• YAC60849
• AKOS030632751
• DS-19310
• SCHEMBL18094360

• MDL： MFCD18647942
• Inchi： 1S/C9H6BrClO/c10-7-3-1-5-6(9(7)11)2-4-8(5)12/h1,3H,2,4H2
• InChI Key： SAMXPEXISXZDGQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(CCC=2C=1Cl)=O

Computed Properties

• Exact Mass: 243.92906g/mol
• Monoisotopic Mass: 243.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 5-Bromo-4-chloro-2,3-dihydro-1H-inden-1-one

5-Bromo-4-chloro-2,3-dihydro-1H-inden-1-one: A Comprehensive Overview

The compound 5-Bromo-4-chloro-2,3-dihydro-1H-inden-1-one (CAS No. 1273608-49-3) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the indenone family, which has garnered considerable attention due to its unique structural features and potential applications in various scientific domains. The molecule is characterized by a fused bicyclic system, comprising a benzene ring and a dihydroindene moiety, with substituents at positions 4 and 5 being chlorine and bromine atoms, respectively.

Recent studies have highlighted the importance of indenone derivatives in medicinal chemistry. The presence of halogen atoms (bromine and chlorine) at specific positions on the molecule introduces unique electronic properties that can influence its reactivity and bioavailability. For instance, the bromine atom at position 5 imparts a degree of electron-withdrawing character, which can enhance the compound's ability to participate in various chemical reactions. Similarly, the chlorine atom at position 4 contributes to the molecule's stability and potential for use in drug design.

The synthesis of 5-Bromo-4-chloro-2,3-dihydro-1H-inden-1-one involves a multi-step process that typically begins with the preparation of an appropriate indene derivative. One common approach involves the Friedel-Crafts alkylation or acylation of indene followed by halogenation at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and minimizing environmental impact.

In terms of physical properties, 5-Bromo-4-chloro-2,3-dihydro-1H-inden-1-one exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various organic reactions. The compound's UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, indicative of its conjugated π-system.

The application of indenone derivatives in pharmaceutical research has been a focal point for scientists worldwide. For example, recent studies have demonstrated that 5-Bromo-4-chloro-2,3-dihydro-1H-inden-one exhibits potent anti-inflammatory activity in vitro. This is attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, preliminary toxicity studies suggest that the compound has low cytotoxicity against normal human cells, making it a promising candidate for further drug development.

Another area where 5-Bromo-4-chloro-2,3-dihydro-iH-inden-one has shown potential is in materials science. Its rigid bicyclic structure and electron-withdrawing substituents make it an ideal candidate for use as a building block in the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. Recent research has explored its use as a component in OLEDs (organic light-emitting diodes), where its electronic properties contribute to enhanced device performance.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure of 5-Bromo-i-chloro-Z,Z-dihydro-iH-inden-i-one. High-resolution mass spectrometry (HRMS) has provided precise molecular weight confirmation, while ^I^H NMR spectroscopy has elucidated details about the spatial arrangement of substituents on the molecule.

In conclusion,5-Bromo-i-chloro-Z,Z-dihydro-iH-inden-i-one (CAS No. 1273608-i9-i) stands out as a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new applications for this compound,the future prospects for 5-Bromo-i-chloro-Z,Z-dihydro-iH-inden-i-one remain highly promising.